Cas no 2172241-40-4 (1-cyclobutylpropyl chloroformate)

• Product Name: 1-cyclobutylpropyl chloroformate
• CAS No: 2172241-40-4
• MF: C₈H₁₃ClO₂
• MW: 176.640621900558
• CID: 6212500
• PubChem ID: 165747961
• Update Time: 2025-06-10

1-cyclobutylpropyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutylpropyl chloroformate
• EN300-1612890
• 2172241-40-4

• Inchi： 1S/C8H13ClO2/c1-2-7(11-8(9)10)6-4-3-5-6/h6-7H,2-5H2,1H3
• InChI Key： FSVXWIAWIVCJBQ-UHFFFAOYSA-N
• SMILES： ClC(=O)OC(CC)C1CCC1

Computed Properties

• Exact Mass: 176.0604073g/mol
• Monoisotopic Mass: 176.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-cyclobutylpropyl chloroformate

Introduction to 1-Cyclobutylpropyl Chloroformate (CAS No. 2172241-40-4)

1-Cyclobutylpropyl chloroformate (CAS No. 2172241-40-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclobutyl and propyl groups, which confer specific reactivity and stability profiles that make it an attractive candidate for a wide range of chemical reactions.

The chemical structure of 1-cyclobutylpropyl chloroformate consists of a chloroformate functional group attached to a cyclobutylpropyl chain. The chloroformate group is highly reactive and can participate in nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules. The cyclobutyl ring, on the other hand, provides additional steric hindrance and conformational flexibility, which can influence the compound's reactivity and selectivity in various chemical processes.

Recent studies have highlighted the potential of 1-cyclobutylpropyl chloroformate in the development of novel pharmaceuticals. For instance, researchers at the University of California, Berkeley, have explored its use as a key intermediate in the synthesis of anti-inflammatory drugs. The cyclobutyl ring has been shown to enhance the bioavailability and metabolic stability of these compounds, leading to improved therapeutic outcomes. Additionally, the chloroformate group can be readily modified to introduce various functional groups, allowing for the fine-tuning of pharmacological properties.

In the field of materials science, 1-cyclobutylpropyl chloroformate has been investigated for its potential in polymer synthesis. Its reactivity and structural features make it an excellent monomer for creating polymers with tailored properties. For example, a study published in the Journal of Polymer Science demonstrated that 1-cyclobutylpropyl chloroformate-based polymers exhibit enhanced mechanical strength and thermal stability compared to traditional polymers. These properties make them suitable for applications in advanced materials such as coatings, adhesives, and composites.

The synthesis of 1-cyclobutylpropyl chloroformate typically involves a multi-step process that includes the formation of the cyclobutylpropyl alcohol intermediate followed by its conversion into the corresponding chloroformate. Recent advancements in catalytic methods have significantly improved the efficiency and yield of this synthesis. For instance, a research team at MIT developed a novel palladium-catalyzed protocol that reduces reaction time and minimizes byproduct formation, making the production of 1-cyclobutylpropyl chloroformate more cost-effective and environmentally friendly.

The safety and handling of 1-cyclobutylpropyl chloroformate are important considerations for both laboratory and industrial settings. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

In conclusion, 1-cyclobutylpropyl chloroformate (CAS No. 2172241-40-4) is a promising compound with diverse applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing various scientific fields.